4-Chloro-2-(chloromethyl)aniline
Description
“4-Chloro-2-(chloromethyl)aniline” is a chemical compound with the molecular formula C7H8ClN . It is also known by other names such as “4-(Chloromethyl)aniline” and "2-Amino-5-chlorobenzylchloride" . This compound is used in various chemical reactions and has been the subject of several studies .
Synthesis Analysis
The synthesis of “4-Chloro-2-(chloromethyl)aniline” involves various chemical reactions. For instance, one study describes an improved one-step synthesis of 2-chloromethyl-4(3H)-quinazolinones utilizing o-anthranilic acids as starting materials . Another study mentions the displacement of chloride ion from 1-chloro-2,4-dinitrobenzene by dimethylamine in ethanol solution at room temperature .Molecular Structure Analysis
The molecular structure of “4-Chloro-2-(chloromethyl)aniline” has been analyzed using various techniques. For example, single-crystal XRD analysis has been used to determine its structure . The compound has a monoclinic structure with a Pc space group .Chemical Reactions Analysis
“4-Chloro-2-(chloromethyl)aniline” participates in various chemical reactions. For instance, it is used as a key intermediate in the synthesis of novel anticancer agents with 4-anilinoquinazoline scaffolds .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Chloro-2-(chloromethyl)aniline” have been studied using various techniques. For example, FTIR and FT-Raman spectral analysis have been used to identify active functional groups and their respective vibrations . UV–Visible spectral analysis has been used to evaluate its optical properties .Safety and Hazards
Safety data sheets provide information on the safety and hazards of “4-Chloro-2-(chloromethyl)aniline”. For instance, it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye damage .
Future Directions
Future research on “4-Chloro-2-(chloromethyl)aniline” could focus on its potential applications in various fields. For example, it could be used to develop new organic nonlinear optical (NLO) single crystals, which are of great consequence in the field of optoelectronics, photonics, nonlinear optical, and laser technology . Additionally, it could be used to synthesize novel anticancer agents with 4-anilinoquinazoline scaffolds .
properties
CAS RN |
114060-06-9 |
|---|---|
Product Name |
4-Chloro-2-(chloromethyl)aniline |
Molecular Formula |
C7H7Cl2N |
Molecular Weight |
176.04 g/mol |
IUPAC Name |
4-chloro-2-(chloromethyl)aniline |
InChI |
InChI=1S/C7H7Cl2N/c8-4-5-3-6(9)1-2-7(5)10/h1-3H,4,10H2 |
InChI Key |
QPTIOWHQGONWKH-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1Cl)CCl)N |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CCl)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(1,2,4-Triazol-1-YL)phenyl]-1,3-dioxolane](/img/structure/B3185432.png)